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Compound of Interest

Compound Name:
(2S)-N-Ethyl-2-

hydroxypropanamide

CAS No.: 194022-24-7

Cat. No.: B574451 Get Quote

Document Control: V.2026.1 | Classification: Laboratory Safety & Environmental Compliance

Target Audience: Process Chemists, EHS Officers, and Lab Managers[1]

Executive Summary & Immediate Action
(2S)-N-Ethyl-2-hydroxypropanamide (also known as N-Ethyl-L-lactamide) is a chiral amide

solvent and intermediate derived from L-lactic acid.[1][2] While often categorized as a "green

solvent" due to its biodegradability, it must be managed as Non-Halogenated Organic Waste in

a laboratory setting.

Core Directive: Do NOT dispose of this compound via sanitary sewer systems despite its

biodegradable profile. The nitrogen content requires thermal oxidation (incineration) to prevent

environmental eutrophication and ensure complete destruction of the amide bond.
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Parameter Specification

CAS Number
194022-24-7 (Specific (2S)-isomer) / 6280-14-4

(Racemic)

Physical State Viscous liquid or low-melting solid (MP ~44°C)

Primary Hazard Irritant (Skin/Eye/Respiratory)

Waste Stream Non-Halogenated Organic Solvent

RCRA Status Non-Listed; Non-Characteristic (if FP > 60°C)

Chemical Profile & Hazard Assessment
Understanding the molecular behavior of this compound is critical for safe disposal. Unlike toxic

dipolar aprotic solvents (e.g., NMP, DMF), (2S)-N-Ethyl-2-hydroxypropanamide does not

possess known reproductive toxicity warnings (H360), but it still poses contact risks.[1]

Molecular Properties[1][4][5][6]
Structure: An amide linkage connects an ethyl group to a lactate backbone.

Solubility: High water solubility due to the hydroxyl (-OH) and amide (-CONH-) groups.[1]

This increases the risk of rapid mobilization in groundwater if spilled.

Flash Point: >100°C (Estimated). It is generally considered Non-Flammable under standard

transport regulations but is combustible.

GHS Classification (Self-Classification)[1]
H315: Causes skin irritation.[3][4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE) Matrix
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Trust in safety comes from redundancy. The following PPE is mandatory when handling neat

material or high-concentration waste.

Protection Zone Equipment Standard Rationale

Ocular
Chemical Splash Goggles

(ANSI Z87.[1]1)

Prevent corneal damage from

splashes; the amide

functionality can be irritating to

mucous membranes.

Dermal (Hands)
Nitrile Gloves (Min 0.11 mm

thickness)

Excellent resistance to amides.

Latex is permeable to many

organic solvents and should be

avoided.

Respiratory
Fume Hood (Face velocity >

100 fpm)

Inhalation of mist causes

respiratory tract irritation. If

heating, use local exhaust.

Body Lab Coat (Cotton/Poly blend) Standard barrier protection.

Disposal Procedures (Step-by-Step)
This protocol ensures compliance with EPA (40 CFR) and EU waste codes.[1]

Waste Stream Segregation
The Golden Rule: Never mix this compound with Oxidizers (e.g., Nitric Acid, Peroxides).[1]

Amides can react with strong oxidizers to form unstable intermediates.

Scenario A: Pure/Neat Chemical Disposal
Container Selection: Use a High-Density Polyethylene (HDPE) or Glass container.

Labeling: Affix a hazardous waste label.

Constituents: "(2S)-N-Ethyl-2-hydroxypropanamide"[1][2]

Hazard Check: "Irritant"[1]
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Segregation: Place in the Non-Halogenated Organic waste stream.

Why? It contains Carbon, Hydrogen, Oxygen, and Nitrogen.[1] It burns cleanly in an

incinerator without generating acidic gases (like HCl), unlike chloroform or DCM.

Scenario B: Mixed Solvent Waste
Mixture with Water: If >5% organic content, collect as organic waste. Do not pour down the

drain.

Mixture with Halogens (DCM, Chloroform): Must be disposed of as Halogenated Waste. The

halogenated component dictates the disposal path (higher cost, different incineration

parameters).

Spills and Emergency Cleanup
Isolate: Evacuate the immediate area if the spill is large (>1 Liter).

Ventilate: Open fume hoods or windows.

Absorb: Use an inert absorbent (Vermiculite, Sand, or Universal Spill Pads).

Note: Do not use sawdust; while unlikely to react violently, inert materials are preferred for

chemical spills.

Collect: Scoop into a sealed waste container and label as "Debris contaminated with N-Ethyl-

lactamide."

Decontaminate: Wash the surface with soap and water. The compound is water-soluble and

cleans up easily.[6]

Visual Disposal Logic (Decision Tree)
The following diagram illustrates the decision-making process for disposing of (2S)-N-Ethyl-2-
hydroxypropanamide to ensure regulatory compliance.
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Waste Generation:
(2S)-N-Ethyl-2-hydroxypropanamide

Is it mixed with other chemicals?

Does the mixture contain
Halogens (Cl, Br, F, I)?

Yes (Mixture)

Stream: Non-Halogenated Organic
(High BTU Fuel Blending)

No (Pure/Neat)

Is it mixed with
Strong Oxidizers?

No

Stream: Halogenated Solvent Waste
(Specialized Incineration)

Yes

No

CRITICAL HAZARD:
Do NOT Mix. Treat Separately.

Yes

PROHIBITED:
Do NOT Pour Down Drain

Reminder

Click to download full resolution via product page

Caption: Operational logic for segregating (2S)-N-Ethyl-2-hydroxypropanamide waste

streams based on chemical mixtures.

Scientific Rationale: Why Incineration?
Although (2S)-N-Ethyl-2-hydroxypropanamide is derived from renewable feedstocks (lactic

acid) and is theoretically biodegradable, High-Temperature Incineration is the required disposal

method for laboratory waste for two reasons:
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Nitrogen Content: The amide bond contains nitrogen. In uncontrolled biological breakdown

(e.g., wastewater treatment), this can contribute to ammonia release or eutrophication.[1]

Controlled incineration ensures the nitrogen is converted to benign N2 gas (with appropriate

NOx scrubbing).

Regulatory Certainty: In the US (RCRA) and EU, chemical reagents are rarely permitted for

sewer disposal. Designating it as "Non-Halogenated Organic Waste" guarantees it enters a

fuel-blending program where its calorific value is recovered, aligning with Green Chemistry

Principle #12 (Minimize potential for accidents) and efficient energy recovery.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b574451#2s-n-ethyl-2-hydroxypropanamide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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